3,4-Dihydrobenz[a]anthracen-1(2H)-one

• IUPAC Name: 3,4-dihydro-2H-benzo[a]anthracen-1-one
• InChI: InChI=1S/C18H14O/c19-17-7-3-6-12-8-9-15-10-13-4-1-2-5-14(13)11-16(15)18(12)17/h1-2,4-5,8-11H,3,6-7H2
• InChI Key: LVBDYVLCOBUBNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)C3=CC4=CC=CC=C4C=C3C=C2
• Molecular Formula: C18H14O
• DSSTOX Substance ID: DTXSID10206354
• Molecular Weight: 246.3 g/mol
• CAS RN: 57652-74-1

Description

“3,4-Dihydrobenz[a]anthracen-1(2H)-one” is a derivative of Benz[a]anthracene. Benz[a]anthracene is a polycyclic aromatic hydrocarbon (PAH) made of five fused benzene rings. It is a fused five-ringed PAH which is common as a pollutant of smoke and oils.

Scientific Research Applications

Mutagenicity and Tumorigenicity

Research on diastereomeric pairs of dibenz[a,h]anthracene 3,4-diol-1,2-epoxides, closely related to 3,4-Dihydrobenz[a]anthracen-1(2H)-one, has shown significant findings in mutagenic and tumorigenic activities. The specific enantiomers of these compounds exhibited varying degrees of mutagenicity in bacterial and mammalian cells, and tumorigenicity in mouse skin and lung cancer models, suggesting their potential as models for studying carcinogenicity (Chang et al., 2013).

Chemistry and Structural Analysis

• Studies involving metal shifts in complexes of dibenz[a,c]anthracene derivatives, a compound structurally similar to 3,4-Dihydrobenz[a]anthracen-1(2H)-one, provide insights into the behavior of such compounds under different conditions, contributing to the understanding of their chemical properties (Singh & Sharp, 2006).
• The synthesis and structural elucidation of compounds related to 3,4-Dihydrobenz[a]anthracen-1(2H)-one, like 3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one, has been achieved, providing a framework for understanding the molecular architecture of such complex molecules (Kirilova et al., 2021).

Application in Catalysis

Triazolium salts, which can be derived from dihydroanthracene structures, have been identified as effective catalysts in chemical reactions, indicating the potential application of 3,4-Dihydrobenz[a]anthracen-1(2H)-one derivatives in catalysis (Bratko et al., 2014).

Photochemical Studies

Research on the synthesis and isomerization of arene oxide metabolites of dibenz[a,c]anthracene and dibenz[a,h]anthracene, compounds related to 3,4-Dihydrobenz[a]anthracen-1(2H)-one, have provided valuable insights into their photochemical behavior. This research is crucial for understanding the behavior of these compounds under light exposure, which has implications in various fields including material science and environmental studies (Balani et al., 2001).

Fluorescence and Photoluminescence Applications

The development of luminescent materials, such as a Silver(I) Carbene Stair Polymer incorporating anthracene units, showcases the potential use of 3,4-Dihydrobenz[a]anthracen-1(2H)-one derivatives in creating fluorescent materials. These materials have applications in sensing, imaging, and organic light-emitting diodes (OLEDs) (Liu et al., 2003).